Cas no 2137833-74-8 (1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine)

• Product Name: 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine
• CAS No: 2137833-74-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6036341
• PubChem ID: 165480882
• Update Time: 2025-07-22

1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine
• EN300-1108915
• 1-[(3-methylcyclohexyl)methyl]-1H-imidazol-4-amine
• 2137833-74-8

• Inchi： 1S/C11H19N3/c1-9-3-2-4-10(5-9)6-14-7-11(12)13-8-14/h7-10H,2-6,12H2,1H3
• InChI Key： CUTLHHSEFDIOFS-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)CC1CCCC(C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine

Professional Introduction to 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine (CAS No. 2137833-74-8)

1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137833-74-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclohexyl group and an imidazole ring, which are crucial for its biological activity and interaction with target molecules.

The imidazole ring is a key pharmacophore in many bioactive molecules, known for its ability to engage in hydrogen bonding and metal coordination, which are essential for the design of effective therapeutic agents. In particular, the 1H-imidazol-4-amine moiety in this compound suggests a potential role in modulating biological pathways involving enzymes and receptors. The presence of the 3-methylcyclohexyl group adds steric and electronic features that can influence the compound's solubility, metabolic stability, and binding affinity.

Recent research has highlighted the importance of structural diversity in drug discovery, emphasizing the need for novel compounds with unique scaffolds. 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine represents such a compound, offering a promising starting point for the development of new pharmaceuticals. Studies have shown that derivatives of imidazole have significant therapeutic potential in various diseases, including inflammatory disorders, neurological conditions, and infectious diseases.

The synthesis of 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the imidazole ring through condensation reactions, followed by functionalization with the cyclohexyl and methyl groups. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to achieve the desired structure efficiently.

In terms of pharmacological activity, preliminary studies on 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine have revealed interesting properties that warrant further investigation. The compound exhibits moderate affinity for certain enzyme targets, suggesting a possible role as an inhibitor or modulator. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as good oral bioavailability and reduced toxicity.

The field of medicinal chemistry continues to evolve with advancements in computational methods and high-throughput screening techniques. These tools have enabled researchers to rapidly evaluate the potential of new compounds like 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine. Computational modeling has been particularly useful in predicting binding interactions and optimizing molecular structures for improved efficacy.

Future directions in the study of this compound include exploring its mechanism of action and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. The development of novel drugs often requires interdisciplinary approaches, combining expertise in organic chemistry, pharmacology, biochemistry, and biotechnology.

The versatility of 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-amine makes it a valuable scaffold for drug discovery. By modifying its structure or exploring new derivatives, researchers can uncover additional biological activities and therapeutic applications. The compound's unique combination of structural elements positions it as a promising candidate for further exploration in the quest for innovative treatments.

In conclusion, 1-(3-methylcyclohexyl)methyl-1H-imidazol-4-am ine (CAS No. 2137833-74-8) is a fascinating compound with significant potential in pharmaceutical research. Its distinctive molecular architecture and preliminary biological activity make it an attractive target for further investigation. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.